Cas no 2229282-32-8 (2,3,3,3-tetrafluoropropane-1-thiol)

• Product Name: 2,3,3,3-tetrafluoropropane-1-thiol
• CAS No: 2229282-32-8
• MF: C₃H₄F₄S
• MW: 148.122473716736
• CID: 6597924
• PubChem ID: 138491354
• Update Time: 2025-10-30

2,3,3,3-tetrafluoropropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2,3,3,3-tetrafluoropropane-1-thiol
• SCHEMBL20840020
• EN300-1957593
• 2229282-32-8

• Inchi： 1S/C3H4F4S/c4-2(1-8)3(5,6)7/h2,8H,1H2
• InChI Key： SDXUJIJHWNEGRF-UHFFFAOYSA-N
• SMILES： SCC(C(F)(F)F)F

Computed Properties

• Exact Mass: 147.99698395g/mol
• Monoisotopic Mass: 147.99698395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 1Ų

Additional information on 2,3,3,3-tetrafluoropropane-1-thiol

Introduction to 2,3,3,3-tetrafluoropropane-1-thiol (CAS No: 2229282-32-8)

2,3,3,3-tetrafluoropropane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2229282-32-8, is a fluorinated thiol compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which confer unique electronic and steric properties, making it a valuable candidate for various applications in synthetic chemistry and material science.

The molecular structure of 2,3,3,3-tetrafluoropropane-1-thiol consists of a propane backbone with four fluorine atoms attached to the second and third carbon atoms. The thiol (-SH) functional group at the terminal carbon provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. This structural feature makes it particularly useful in the development of novel pharmaceuticals and specialty chemicals.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased lipophilicity compared to their non-fluorinated counterparts. 2,3,3,3-tetrafluoropropane-1-thiol exemplifies these advantages, as its fluorine atoms can influence the pharmacokinetic properties of attached molecules. This has led to its exploration in drug discovery efforts aimed at developing more effective and targeted therapies.

One of the most compelling aspects of 2,3,3,3-tetrafluoropropane-1-thiol is its potential as a building block in organic synthesis. The reactivity of the thiol group allows for facile coupling with various electrophiles through thiol-ene or thiol-disulfide exchange reactions. These transformations are particularly valuable in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in pharmaceutical applications.

Recent studies have highlighted the utility of 2,3,3,3-tetrafluoropropane-1-thiol in the synthesis of fluorinated peptides and proteins. The introduction of fluorine atoms into these biomolecules can modulate their conformational stability and improve their resistance to enzymatic degradation. This has opened up new avenues for developing peptide-based drugs with extended half-lives and enhanced therapeutic efficacy.

The compound's unique electronic properties also make it a promising candidate for materials science applications. Fluorinated thiols can act as surface-modifying agents, enhancing the adhesion and stability of thin films and coatings. Researchers have explored its use in creating anti-fouling surfaces and corrosion-resistant materials, where its ability to form stable thiourea derivatives plays a crucial role.

From a pharmaceutical perspective, 2,3,3,3-tetrafluoropropane-1-thiol has been investigated as a potential intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in cancer therapy. By incorporating fluorine atoms into kinase inhibitors derived from this compound, researchers aim to improve their binding affinity and selectivity against specific kinase targets.

Another area where 2,3,3,3-tetrafluoropropane-1-thiol shows promise is in the development of antiviral agents. The structural flexibility provided by the fluoroalkyl group allows for fine-tuning of molecular interactions with viral targets. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain viral proteases and polymerases, offering a new strategy for antiviral drug design.

The synthesis of 2,3,3,3-tetrafluoropropane-1-thiol itself presents an interesting challenge due to the need to introduce four fluorine atoms into a relatively small hydrocarbon chain while maintaining functional group integrity. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to achieve this goal efficiently. These techniques not only enhance yield but also allow for greater control over regioselectivity during the synthesis process.

In conclusion,2 , 33 , 33 , 33 - tetrafluoro propane - 1 - thiol (CAS No: 2229282 - 32 - 8) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthesizing novel pharmaceuticals , materials , and specialty chemicals . As research continues to uncover new applications for fluorinated compounds , 22 , 33 , 33 , 33 - tetrafluoro propane - 1 - thiol is poised to play an increasingly important role in advancing scientific discovery . p >